Cas no 2228378-50-3 (tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228378-50-3
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6585970
• PubChem ID: 165621904
• Update Time: 2025-06-28

tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate
• EN300-1888168
• 2228378-50-3
• tert-butyl N-[2-(3-bromo-4-methylphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H20BrNO3/c1-10-6-7-11(8-12(10)16)15(5,9-18)17-13(19)20-14(2,3)4/h6-9H,1-5H3,(H,17,19)
• InChI Key： DJOKIKIBKDVNBY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228378-50-3)

Tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2228378-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl protecting group, the 3-bromo-4-methylphenyl aromatic ring system, and the 1-oxopropan-2-yl moiety, contribute to its unique reactivity and potential utility in various synthetic pathways.

The tert-butyl group serves as a classical protecting group in organic synthesis, particularly for amines, due to its stability under a wide range of conditions and ease of removal under mild acidic or basic conditions. This characteristic makes it an invaluable tool in multi-step syntheses where selective protection and deprotection are crucial. The presence of the 3-bromo-4-methylphenyl ring introduces a halogenated aromatic system, which is frequently employed in cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the preparation of novel pharmacophores for drug discovery.

The 1-oxopropan-2-yl group, also known as an acetoxyalkyl moiety, contributes to the electrophilic nature of the compound, making it a potential precursor in nucleophilic substitution reactions. This functional group can be further modified or incorporated into larger molecules through various chemical transformations, including esterification, reduction, or oxidation processes. Such modifications are essential in medicinal chemistry for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure and electronic properties of carbamate derivatives. Studies have demonstrated that the electronic distribution influenced by substituents like the 3-bromo-4-methylphenyl ring can significantly affect the reactivity and binding interactions with biological macromolecules. For instance, computational studies have suggested that this compound may exhibit favorable interactions with enzymes or receptors due to its ability to engage in hydrogen bonding and hydrophobic interactions.

In the realm of drug discovery, carbamates have been explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics. The structural motif present in tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate aligns well with this trend, offering a scaffold that can be modified to achieve high selectivity and potency. Current research is focusing on leveraging this compound as a building block for novel small-molecule drugs that address unmet medical needs.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation of an aromatic ring followed by carbamate formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing both cost and environmental impact. Green chemistry principles are increasingly being applied to optimize these synthetic routes, emphasizing atom economy and minimizing waste generation.

From a biochemical perspective, carbamates can act as mechanism-based inhibitors by covalently modifying target enzymes. This mode of action has been exploited in the development of antibiotics and antiviral agents. The presence of both electrophilic and nucleophilic centers in tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate suggests potential for such applications, although further investigation is required to fully elucidate its biological activity.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like carbamates due to their broad spectrum of biological activities. The structural diversity offered by compounds such as this one provides chemists with ample opportunities to discover new therapeutic agents. Collaborative efforts between academic researchers and industrial scientists are essential for translating these discoveries into clinical applications that benefit patients worldwide.

In conclusion,Tert-butyl N-2-(3-bromo-4-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228378-50-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. As our understanding of molecular interactions advances through interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology,this compound is poised to play a significant role in the development of next-generation drugs.